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Compound of Interest

Compound Name: Glycochenodeoxycholic acid-d4

Cat. No.: B593819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies

associated with the Certificate of Analysis (CoA) for Glycochenodeoxycholic acid-d4
(GCDCA-d4). Understanding the CoA is paramount for ensuring the quality, consistency, and

reliability of experimental results in research and drug development. GCDCA-d4 is the

deuterium-labeled form of Glycochenodeoxycholic acid, a primary glycine-conjugated bile acid.

It is commonly used as an internal standard for the quantification of endogenous

glycochenodeoxycholic acid in biological samples using mass spectrometry-based techniques.

[1][2][3]

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for Glycochenodeoxycholic acid-d4, compiled from various suppliers.

Table 1: Identification and Chemical Properties
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Parameter Value Source

Chemical Name

N-[(3α,5β,7α)-3,7-dihydroxy-

24-oxocholan-24-yl-2,2,4,4-

d4]-glycine

[3][4]

Synonym(s)
GCDCA-d4,

Chenodeoxycholylglycine-d4
[2][4][5]

CAS Number 1201918-16-2 [2][3][4][5][6]

Molecular Formula C₂₆H₃₉D₄NO₅ [3][4][5]

Molecular Weight 453.65 g/mol (or 453.7 g/mol ) [2][3][4][5][6]

Appearance
White to off-white solid or

crystalline solid
[2][3][5]

Table 2: Purity and Isotopic Enrichment

Parameter Specification Method

Chemical Purity ≥95% to >97% NMR, HPLC

Isotopic Purity (Atom % D) ≥98 atom % D Mass Spectrometry

Deuterated Forms ≥99% (d₁-d₄) Mass Spectrometry

Data compiled from multiple sources indicating typical ranges.[3][4][5][6][7]

Table 3: Formulation and Storage

Parameter Specification

Formulation
Crystalline solid or a pre-made solution (e.g.,

100 µg/mL in methanol)

Storage Temperature -20°C

Stability ≥ 4 years (when stored correctly)
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Data compiled from multiple sources.[2][3][4][7]

Experimental Protocols
The quality and purity of Glycochenodeoxycholic acid-d4 are assessed using a variety of

analytical techniques. The following are detailed methodologies for key experiments cited in a

typical CoA.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the chemical purity of the Glycochenodeoxycholic acid-d4 standard.

Methodology: A reverse-phase HPLC method is typically employed.

Instrumentation: A standard HPLC system equipped with a UV detector (e.g., Thermo

Scientific Vanquish Horizon) is used.[8]

Column: A C18 column (e.g., Hypersil GOLD C18, 100 x 2.1 mm, 1.9 µm) is commonly

utilized.[8]

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1%

formic acid) and an organic solvent (e.g., acetonitrile/methanol mixture with 0.1% formic

acid) is used to achieve separation.[8]

Column Temperature: The column is maintained at a constant temperature, for instance,

50°C.[8]

Injection Volume: A small volume of the sample, typically 10 µL, is injected.[8]

Detection: The eluent is monitored at a specific UV wavelength, and the peak area of the

main component is compared to the total peak area to calculate the purity.

Isotopic Enrichment Analysis by Mass Spectrometry
(MS)
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Objective: To confirm the isotopic enrichment and distribution of deuterium atoms in the

Glycochenodeoxycholic acid-d4 molecule.

Methodology: Mass spectrometry, often coupled with a chromatographic separation technique

like LC or GC, is the standard method.

Instrumentation: A triple quadrupole mass spectrometer (e.g., Thermo Scientific TSQ

Quantis) is frequently used.[8]

Ionization: Negative mode Electrospray Ionization (ESI) is a common method for analyzing

bile acids.[8]

Analysis Mode: Selective Reaction Monitoring (SRM) is used for quantitative analysis,

monitoring specific precursor-to-product ion transitions for both the deuterated standard and

any residual non-deuterated compound.[8]

Data Analysis: The relative intensities of the mass peaks corresponding to the deuterated

(M+4) and non-deuterated (M) forms of the molecule are compared to calculate the isotopic

purity and the percentage of different deuterated forms (d1-d4).[3][6]

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Glycochenodeoxycholic acid-d4 and to

assess its purity.

Methodology: ¹H NMR (Proton NMR) and ¹³C NMR (Carbon-13 NMR) are used to elucidate the

molecular structure.

Sample Preparation: A small amount of the substance is dissolved in a deuterated solvent

(e.g., CDCl₃, MeOD).

Data Acquisition: The sample is placed in a high-field NMR spectrometer, and the spectra

are acquired.

Spectral Analysis: The chemical shifts, splitting patterns, and integration of the peaks in the

¹H NMR spectrum are analyzed to confirm the presence of all expected protons and the
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absence of significant impurities. The absence of proton signals at the deuterated positions

confirms successful labeling. The ¹³C NMR spectrum provides information about the carbon

skeleton.

Visualizations
Signaling Pathway Involvement
Glycochenodeoxycholic acid has been shown to trigger the PI3K/Akt signaling pathway, which

is involved in cell proliferation and apoptosis.[1]
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Caption: PI3K/Akt signaling pathway activated by Glycochenodeoxycholic acid.

Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control analysis of a

Glycochenodeoxycholic acid-d4 standard.
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Caption: Quality control workflow for Glycochenodeoxycholic acid-d4 analysis.

Logical Structure of a Certificate of Analysis
This diagram shows the hierarchical relationship of the information presented in a typical

Certificate of Analysis.
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Caption: Logical information hierarchy of a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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